Cas no 1379887-47-4 (3-cycloheptyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid)

• Product Name: 3-cycloheptyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• CAS No: 1379887-47-4
• MF: C₂₅H₂₉NO₄
• MW: 407.502067327499
• CID: 5703532
• PubChem ID: 103694703
• Update Time: 2025-06-08

3-cycloheptyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• a-(fmoc-amino)cycloheptanepropanoicacid
• a-(fmoc-amino)cycloheptanepropanoic acid
• 3-cycloheptyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• P20200
• 1379887-47-4
• 3-cycloheptyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• Cycloheptanepropanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

• Inchi： 1S/C25H29NO4/c27-24(28)23(15-17-9-3-1-2-4-10-17)26-25(29)30-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,17,22-23H,1-4,9-10,15-16H2,(H,26,29)(H,27,28)
• InChI Key： QLVAHIRRBVTTMP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1CCCCCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 407.20965841g/mol
• Monoisotopic Mass: 407.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-cycloheptyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid

3-Cycloheptyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic Acid (CAS No. 1379887-47-4)

3-Cycloheptyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid is a complex organic compound with the CAS registry number 1379887-47-4. This compound belongs to the class of amino acids, specifically a substituted propanoic acid derivative. The molecule features a cycloheptyl group attached to the third carbon of the propanoic acid backbone, while the second carbon bears a fluorenylmethoxycarbonyl (Fmoc) amino group. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound particularly relevant in the field of organic chemistry and pharmaceutical research.

The structure of 3-cycloheptyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid is characterized by its unique combination of functional groups. The cycloheptyl ring introduces steric bulk and potential for conformational flexibility, while the Fmoc group provides a protective yet easily removable functionality. This duality makes the compound a valuable building block in the synthesis of bioactive molecules, including peptides and small-molecule drugs.

Recent studies have highlighted the importance of such compounds in drug discovery. For instance, researchers have explored the use of Fmoc-protected amino acids in the synthesis of biopeptides with enhanced stability and bioavailability. The cycloheptyl group in this compound has been shown to improve pharmacokinetic properties, such as absorption and distribution, making it a promising candidate for therapeutic applications.

In terms of synthesis, 3-cycloheptyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid can be prepared through a multi-step process involving coupling reactions and protecting group strategies. The introduction of the Fmoc group typically involves activation of the carboxylic acid using reagents like dicyclohexylcarbodiimide (DCC) or carbonyldiimidazole (CDI), followed by reaction with fluorenylmethoxy carbonyl chloride (FmocCl). The cycloheptyl group can be introduced via alkylation or through ring-closing metathesis techniques.

The application of this compound extends beyond peptide synthesis. Its structure makes it suitable for use in combinatorial chemistry libraries, where diverse functional groups can be rapidly assembled to screen for bioactivity. Additionally, the compound has been investigated for its potential in materials science, particularly in the development of self-healing polymers and stimuli-responsive materials.

From an analytical standpoint, 3-cycloheptyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods allow for precise determination of its molecular structure and purity, ensuring its suitability for downstream applications.

In conclusion, 3-cycloheptyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid (CAS No. 1379887-47) is a versatile compound with significant potential in organic synthesis, pharmaceutical research, and materials science. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing scientific discovery and innovation.